Cas no 78-05-7 (Benzenemethanaminium,N,N-diethyl-N-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride (1:1))

• Product name: Benzenemethanaminium,N,N-diethyl-N-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride (1:1)
• CAS No: 78-05-7
• MF: C₂₇H₄₂NO^.CL
• MW: 389.748
• CID: 565084
• PubChem ID: 66211

Benzenemethanaminium,N,N-diethyl-N-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N,N-diethyl-N-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride (1:1)
• Phenoctide; Octaphen; Phenoctidiumchlorid; benzyl-diethyl-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethyl]azanium chloride; Octafonii chloridum; AC1Q1RXW; UNII-5SEY06I0DA; AC1L24VE; EINECS 201-078-0;
• benzyl-diethyl-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethyl]azanium;chloride
• NSC-141119
• BENSYLDIMETHYL-OCTADECYLAMMONIUM HYDOXIDE CHLORIDE
• Octaphen
• UNII-5SEY06I0DA
• Q27262809
• Phenoctidiumchlorid
• SCHEMBL1649882
• OCTAFONIUM CHLORIDE [WHO-DD]
• Benzyldiethyl-2-(p-(1,1,3,3-tetramethylbutyl)phenoxy)ethylammonium chloride
• AKOS025311504
• Benzenemethanaminium,N-diethyl-N-[2-[4-(1,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride
• Octafonium chloride [INN]
• Benzyldiethyl-2-[p-(1,1,3,3-tetramethylbutyl)phenoxy]ethylammonium chloride
• Octafonium chloride [INN:BAN]
• OCTAFONIUM CHLORIDE [MART.]
• NSC 141119
• EINECS 201-078-0
• Benzenemethanaminium, N,N-diethyl-N-(2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)ethyl)-, chloride
• PHENOCTIDE [MI]
• Octafonii chloridum
• .beta.-p-tert-Octylphenoxyethyldiethylbenzylammonium chloride
• NSC141119
• DTXSID50878675
• 78-05-7
• Benzyldiethyl(2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)ethyl)ammonium chloride
• Phenoctide
• Ammonium,1,3,3-tetramethylbutyl)phenoxy]ethyl]-, chloride
• Benzyldiethyl-2-[p-(1,3,3-tetramethylbutyl)phenoxy]ethylammonium chloride
• NS00041102
• 5SEY06I0DA
• Octafonium (chloride)

• Inchi： InChI=1S/C27H42NO.ClH/c1-8-28(9-2,21-23-13-11-10-12-14-23)19-20-29-25-17-15-24(16-18-25)27(6,7)22-26(3,4)5;/h10-18H,8-9,19-22H2,1-7H3;1H/q+1;/p-1
• InChI Key： DPECLNSLLIQJJO-UHFFFAOYSA-M
• SMILES： CC[N+](CC)(CCOC1=CC=C(C=C1)C(C)(C)CC(C)(C)C)CC2=CC=CC=C2.[Cl-]

Computed Properties

• Exact Mass: 388.9669
• Monoisotopic Mass: 431.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Melting Point: 112-114° (Goldberg, Besly); mp 95° (Erekaev)
• PSA: 9.23